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Compound of Interest

Compound Name: 5-Chloro-2-(2-ethoxyethoxy)aniline

CAS No.: 946772-83-4

Cat. No.: B3173088 Get Quote

CAS Number: 946772-83-4 Document Type: Technical Safety Guide & Handling Protocol

Version: 1.0 (Current as of 2026)

Chemical Identity & Characterization
This compound is a di-substituted aniline derivative featuring a chloro- group at the 5-position

and a 2-ethoxyethoxy ether chain at the 2-position. The ether chain imparts lipophilicity and

flexibility, often used to optimize binding in kinase inhibitors or receptor antagonists (e.g.,

Tamsulosin analogs).

Table 1: Physicochemical Identification
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Property Specification

Chemical Name 5-Chloro-2-(2-ethoxyethoxy)aniline

CAS Number 946772-83-4

Molecular Formula

Molecular Weight 215.68 g/mol

SMILES CCOOc1ccc(Cl)cc1N (Generic connectivity)

Appearance
Off-white to pale brown solid (low melting) or

viscous oil

Solubility
Soluble in DMSO, Methanol, DCM; Low

solubility in water

Purity Grade
Typically >97% (HPLC) for research

applications

Hazard Identification & Toxicology Logic
GHS Classification (Predicted based on SAR):

Acute Toxicity (Oral): Category 4 (H302)

Skin Sensitization: Category 1 (H317)

Specific Target Organ Toxicity (Repeated): Category 2 (Blood/Methemoglobinemia)

Aquatic Toxicity: Category 2 (H411)

Mechanistic Toxicology: The Aniline Effect
The primary hazard of 5-Chloro-2-(2-ethoxyethoxy)aniline is its potential to cause

Methemoglobinemia. Unlike simple irritants, anilines undergo hepatic metabolism (N-

hydroxylation) to form reactive metabolites that oxidize ferrous iron (

) in hemoglobin to ferric iron (
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), destroying its oxygen-carrying capacity.

Figure 1: Metabolic Toxicity Pathway
This diagram illustrates the bio-activation pathway leading to methemoglobinemia, validating

the need for specific medical surveillance.
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Caption: Metabolic activation pathway of aniline derivatives leading to methemoglobinemia.

Synthesis & Reaction Safety
Understanding the synthesis provides insight into potential impurities (e.g., unreacted alkyl

halides or nitro precursors).

Standard Synthetic Route:

Starting Material: 5-Chloro-2-nitrophenol.

O-Alkylation: Reaction with 2-bromoethyl ethyl ether using

in DMF.

Hazard: 2-bromoethyl ethyl ether is an alkylating agent (potential carcinogen).

Reduction: Hydrogenation (

) or chemical reduction (

) of the nitro group.

Hazard: Exothermic reduction; pyrophoric catalyst handling.

Figure 2: Synthesis Workflow & Critical Control Points
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5-Chloro-2-nitrophenol

O-Alkylation
(2-Bromoethyl ethyl ether + K2CO3)

DMF, 80°C

Intermediate:
4-Chloro-2-(2-ethoxyethoxy)-1-nitrobenzene

Workup

Nitro Reduction
(H2/Pd-C or Fe/HCl)

Exothermic!

Final Product:
5-Chloro-2-(2-ethoxyethoxy)aniline

Purification

Click to download full resolution via product page

Caption: Standard synthetic route highlighting the exothermic reduction step critical for process

safety.

Safe Handling & Exposure Controls
Engineering Controls

Containment: Handle exclusively in a certified chemical fume hood.

Inert Atmosphere: Store under Nitrogen or Argon. Anilines oxidize (darken) upon air

exposure, potentially altering their toxicological profile.

Personal Protective Equipment (PPE) Matrix
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PPE Category Recommendation Rationale

Gloves
Laminate (Silver Shield) or

Viton

Anilines rapidly permeate

standard Nitrile/Latex. Double-

gloving (Nitrile over Laminate)

is recommended for dexterity.

Respiratory P100 + OV Cartridge

Required if handling powder or

heating. Protects against dust

and organic vapors.

Eye/Face Chemical Goggles

Safety glasses are insufficient

due to absorption risk via

mucous membranes.

Clothing Tyvek Lab Coat

Disposable sleeves

recommended to prevent wrist

exposure.

Emergency Response Protocols
Self-Validating Protocol: In any exposure event, the presence of cyanosis (blue lips/fingernails)

confirms systemic absorption and requires immediate medical intervention.

First Aid Logic
Inhalation: Move to fresh air. Critical: If breathing is difficult, administer oxygen (aniline

interferes with

transport).

Skin Contact:

IMMEDIATE: Wash with soap and water for 15 minutes.

CONTRAINDICATION: Do NOT use alcohol or solvents; they increase transdermal

absorption.

Eye Contact: Rinse for 15 minutes. Consult an ophthalmologist.
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Ingestion: Do not induce vomiting. Transport to ER immediately.

Medical Note to Physician
Suspect Methemoglobinemia.

Monitor blood saturation (

)—standard pulse oximetry may be inaccurate in the presence of MetHb.

Antidote: Methylene Blue (1-2 mg/kg IV) is the standard treatment if MetHb > 30% or

symptoms are severe.

Figure 3: Emergency Decision Logic
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Caption: Decision tree for managing acute exposure to aniline derivatives.
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Storage & Disposal
Storage Conditions:

Temperature: 2-8°C (Refrigerate).

Atmosphere: Inert gas (Argon preferred).

Container: Amber glass (Light sensitive).

Disposal:

Do not drain. This compound is toxic to aquatic life with long-lasting effects.

Collect in a combustible solvent and incinerate in a chemical incinerator equipped with an

afterburner and scrubber (to neutralize NOx and HCl gases).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemicalbook.com/article/5-chloro-2-nitroaniline-synthesis-and-applications-in-the-development-of-inhibitors.htm
https://www.chemicalbook.com/article/5-chloro-2-nitroaniline-synthesis-and-applications-in-the-development-of-inhibitors.htm
https://pdf.benchchem.com/68/Application_Notes_and_Protocols_Reactivity_of_the_Phenolic_Group_in_5_Bromo_2_chlorophenol.pdf
https://pdf.benchchem.com/6326/Application_Notes_and_Protocols_Synthesis_of_5_Chloro_2_propan_2_yl_aniline_Derivatives.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_5_Chloro_2_propan_2_yl_aniline_in_Pharmaceutical_Drug_Discovery.pdf
https://www.benchchem.com/product/b3173088#safety-data-sheet-sds-for-5-chloro-2-2-ethoxyethoxy-aniline
https://www.benchchem.com/product/b3173088#safety-data-sheet-sds-for-5-chloro-2-2-ethoxyethoxy-aniline
https://www.benchchem.com/product/b3173088#safety-data-sheet-sds-for-5-chloro-2-2-ethoxyethoxy-aniline
https://www.benchchem.com/product/b3173088#safety-data-sheet-sds-for-5-chloro-2-2-ethoxyethoxy-aniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3173088?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3173088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

